Cas no 1215558-62-5 (3-chloro-N-(1-hydroxycyclopentyl)methylbenzamide)

• Product Name: 3-chloro-N-(1-hydroxycyclopentyl)methylbenzamide
• CAS No: 1215558-62-5
• MF: C₁₃H₁₆ClNO₂
• MW: 253.724642753601
• CID: 6147467
• PubChem ID: 49717963
• Update Time: 2025-06-29

3-chloro-N-(1-hydroxycyclopentyl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-(1-hydroxycyclopentyl)methylbenzamide
• 3-chloro-N-((1-hydroxycyclopentyl)methyl)benzamide
• 1215558-62-5
• F5857-6101
• AKOS013496512
• 3-chloro-N-[(1-hydroxycyclopentyl)methyl]benzamide

• Inchi： 1S/C13H16ClNO2/c14-11-5-3-4-10(8-11)12(16)15-9-13(17)6-1-2-7-13/h3-5,8,17H,1-2,6-7,9H2,(H,15,16)
• InChI Key： UXFRKAPMFCRFGJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(NCC1(CCCC1)O)=O

Computed Properties

• Exact Mass: 253.0869564g/mol
• Monoisotopic Mass: 253.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.3Ų

Additional information on 3-chloro-N-(1-hydroxycyclopentyl)methylbenzamide

Professional Introduction to 3-chloro-N-(1-hydroxycyclopentyl)methylbenzamide (CAS No. 1215558-62-5)

3-chloro-N-(1-hydroxycyclopentyl)methylbenzamide, identified by its Chemical Abstracts Service number CAS No. 1215558-62-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzamide class, characterized by its amide functional group attached to a benzene ring, and it incorporates a unique cyclopentyl moiety and a chloro substituent, which contribute to its distinct chemical properties and potential biological activities.

The structural features of 3-chloro-N-(1-hydroxycyclopentyl)methylbenzamide make it a promising candidate for further investigation in drug discovery. The presence of the chloro group at the third position of the benzamide ring enhances its electronic properties, influencing its reactivity and interaction with biological targets. Additionally, the cyclopentyl group introduces steric hindrance and flexibility, which can be crucial for optimizing binding affinity and pharmacokinetic profiles.

In recent years, there has been a growing interest in developing novel benzamide derivatives as potential therapeutic agents. Benzamides are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticancer properties. The specific substitution pattern in 3-chloro-N-(1-hydroxycyclopentyl)methylbenzamide suggests that it may exhibit unique pharmacological effects compared to other benzamide derivatives.

One of the most compelling aspects of this compound is its potential application in oncology research. Current studies have shown that benzamide derivatives can modulate various signaling pathways involved in cancer progression. The structural motif of 3-chloro-N-(1-hydroxycyclopentyl)methylbenzamide may enable it to interact with key enzymes or receptors that play a role in tumor growth and survival. For instance, it could potentially inhibit kinases or other enzymes that are overexpressed in certain types of cancer.

Furthermore, the hydroxycyclopentyl group in the molecule adds an additional layer of complexity, which may influence its metabolic stability and bioavailability. This feature is particularly important in drug development, as it can affect how the compound is processed by the body and how long it remains active. Researchers are exploring various synthetic strategies to optimize this aspect of the molecule, aiming to enhance its pharmacokinetic properties.

The chloro substituent at the third position of the benzamide ring is another critical feature that warrants further investigation. Chloro-substituted aromatic compounds are often found to have enhanced binding affinity to biological targets due to their ability to engage in multiple types of non-covalent interactions. This could make 3-chloro-N-(1-hydroxycyclopentyl)methylbenzamide a potent inhibitor of target proteins involved in disease pathways.

In academic research, 3-chloro-N-(1-hydroxycyclopentyl)methylbenzamide has been studied for its potential role in modulating inflammatory responses. Inflammation is a key factor in many chronic diseases, including arthritis and cardiovascular disorders. Preliminary findings suggest that this compound may interact with inflammatory mediators and reduce pro-inflammatory cytokine production. This mechanism aligns with the broader goal of developing anti-inflammatory agents that can target specific pathways without causing significant side effects.

The synthesis of 3-chloro-N-(1-hydroxycyclopentyl)methylbenzamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have employed various synthetic methodologies, including nucleophilic substitution reactions and cyclization techniques, to construct the desired molecular framework. The use of advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) has been instrumental in confirming the structural integrity of the compound.

Evaluation of the pharmacological profile of 3-chloro-N-(1-hydroxycyclopentyl)methylbenzamide has been conducted using both in vitro and in vivo models. In cell-based assays, this compound has demonstrated promising activity against several cancer cell lines, indicating its potential as an anticancer agent. Additionally, animal studies have provided insights into its pharmacokinetic behavior and safety profile.

The development of novel drug candidates like 3-chloro-N-(1-hydroxycyclopentyl)methylbenzamide relies heavily on collaboration between synthetic chemists, medicinal chemists, and biologists. This interdisciplinary approach ensures that each aspect of drug discovery—from molecular design to preclinical testing—is thoroughly evaluated. The unique structural features of this compound highlight the importance of innovative chemical synthesis and rigorous biological testing in advancing therapeutic strategies.

The future prospects for CAS No. 1215558-62-5, or more accurately referred to as 3-chloro-N-(1-hydroxycyclopentyl)methylbenzamide, are promising given its diverse potential applications. Ongoing research aims to further refine its chemical structure to enhance its efficacy and reduce any potential toxicity. By leveraging cutting-edge computational methods and high-throughput screening technologies, scientists hope to identify new analogs with improved pharmacological properties.

In conclusion, 3-chloro-N-(1-hydroxycyclopentyl)methylbenzamide represents an exciting area of investigation within pharmaceutical chemistry. Its unique structural composition suggests multiple avenues for therapeutic intervention, particularly in oncology and inflammation-related diseases. As research continues to uncover new insights into its mechanisms of action, this compound holds significant promise for contributing to next-generation treatments.